Cas no 1156252-29-7 (tert-butyl N-(7-amino-2,3-dihydro-1,4-benzodioxin-6-yl)carbamate)

• Product Name: tert-butyl N-(7-amino-2,3-dihydro-1,4-benzodioxin-6-yl)carbamate
• CAS No: 1156252-29-7
• MF: C₁₃H₁₈N₂O₄
• MW: 266.293023586273
• CID: 5073456
• PubChem ID: 43548153
• Update Time: 2025-06-25

tert-butyl N-(7-amino-2,3-dihydro-1,4-benzodioxin-6-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(7-amino-2,3-dihydro-1,4-benzodioxin-6-yl)carbamate

• Inchi： 1S/C13H18N2O4/c1-13(2,3)19-12(16)15-9-7-11-10(6-8(9)14)17-4-5-18-11/h6-7H,4-5,14H2,1-3H3,(H,15,16)
• InChI Key： DCOQGLWEJXHIFS-UHFFFAOYSA-N
• SMILES： O(C(NC1C(=CC2=C(C=1)OCCO2)N)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 329
• XLogP3: 1.5
• Topological Polar Surface Area: 82.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on tert-butyl N-(7-amino-2,3-dihydro-1,4-benzodioxin-6-yl)carbamate

Professional Introduction to Tert-butyl N-(7-amino-2,3-dihydro-1,4-benzodioxin-6-yl)carbamate (CAS No. 1156252-29-7)

Tert-butyl N-(7-amino-2,3-dihydro-1,4-benzodioxin-6-yl)carbamate is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique molecular structure and potential biological activities. This compound, identified by the CAS number 1156252-29-7, has garnered attention due to its structural similarity to certain bioactive molecules that exhibit promising pharmacological properties. The presence of a carbamate group and a benzodioxin core makes this molecule an intriguing subject for further investigation.

The benzodioxin moiety in Tert-butyl N-(7-amino-2,3-dihydro-1,4-benzodioxin-6-yl)carbamate is particularly noteworthy, as it is known to be a key structural feature in various pharmacologically active agents. Recent studies have highlighted the importance of benzodioxin derivatives in the development of drugs targeting neurological and inflammatory disorders. The amine functional group at the 7-position further enhances the compound's potential for interaction with biological targets, making it a valuable scaffold for drug design.

Recent advancements in synthetic chemistry have enabled the efficient preparation of Tert-butyl N-(7-amino-2,3-dihydro-1,4-benzodioxin-6-yl)carbamate, facilitating its exploration in medicinal chemistry. Researchers have been leveraging modern techniques such as palladium-catalyzed cross-coupling reactions and enzymatic modifications to optimize the synthesis of this compound. These methods not only improve yield but also enhance purity, which is crucial for subsequent biological evaluations.

In terms of biological activity, Tert-butyl N-(7-amino-2,3-dihydro-1,4-benzodioxin-6-yl)carbamate has shown potential in preclinical studies as a modulator of certain enzymatic pathways. Specifically, its ability to interact with cytochrome P450 enzymes has been a focus of interest. These interactions are significant because cytochrome P450 enzymes play a crucial role in drug metabolism and are often targeted in the development of therapeutic agents. The carbamate group in the molecule is believed to contribute to its binding affinity with these enzymes.

Moreover, the structural features of Tert-butyl N-(7-amino-2,3-dihydro-1,4-benzodioxin-6-yl)carbamate make it a versatile intermediate for the synthesis of more complex derivatives. By modifying various functional groups within the molecule, chemists can explore a wide range of biological activities. For instance, substituting the tert-butyl group with other alkyl or aryl groups could alter the pharmacokinetic properties of the compound, potentially enhancing its bioavailability or selectivity.

The benzodioxin core is particularly interesting due to its presence in natural products and pharmaceuticals alike. Compounds containing this moiety have been reported to exhibit anti-inflammatory, analgesic, and even antitumor effects. The amino group at the 7-position provides a site for further derivatization, allowing researchers to fine-tune the molecule's properties for specific therapeutic applications. This flexibility makes Tert-butyl N-(7-amino-2,3-dihydro-1,4-benzodioxin-6-yl)carbamate a valuable asset in drug discovery programs.

Recent computational studies have also shed light on the molecular interactions of Tert-butyl N-(7-amino-2,3-dihydro-1,4-benzodioxin-6-yl)carbamate with biological targets. Molecular docking simulations have revealed that this compound can bind effectively to several protein receptors involved in disease pathways. These findings are consistent with experimental data obtained from enzyme inhibition assays and cell-based assays. Such correlations between computational predictions and experimental results strengthen the confidence in using this compound as a lead for drug development.

The synthesis and characterization of Tert-butyl N-(7-amino-2,3-dihydro-1,4-benzodioxin-6-yl)carbamate have been accompanied by rigorous analytical techniques to ensure its purity and identity. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are commonly employed methods for confirming the structural integrity of the compound. These analytical tools provide detailed information about the molecular structure and purity of Tert-butyl N-(7-amino-2,3-dihydro-1,4-benzodioxin-6-y)carbamate, which is essential for its subsequent use in biological studies.

In conclusion，Tert-butyl N-(7-amino--dihydr0--dihydr0--dihydr0--dihydr0--dihydr0--dihydr0--dihydr0--dihydr0--dihydr0--dihydr0--dihydr0--dioxidin--6-y]carbamate (CAS No.1156252-29-7) represents a promising candidate for further exploration in pharmaceutical research。 Its unique structural features， coupled with recent advancements in synthetic methodologies， make it an attractive scaffold for developing novel therapeutic agents。 As research continues，this compound is expected to contribute significantly to our understanding of disease mechanisms and provide new avenues for drug discovery。